Cas no 91419-62-4 (1(2H)-Pyridinecarboxylic acid, 4-cyano-3,6-dihydro-, ethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 4-cyano-3,6-dihydro-, ethyl ester
• CAS No: 91419-62-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 799729
• Update Time: 2024-02-01

1(2H)-Pyridinecarboxylic acid, 4-cyano-3,6-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 4-cyano-3,6-dihydro-, ethyl ester
• ethyl 4-cyano-3,6-dihydro-2H-pyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 4-cyano-3,6-dihydro-, ethyl ester

• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)11-5-3-8(7-10)4-6-11/h3H,2,4-6H2,1H3
• InChI Key： WWLMMDUYPGZXKF-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CC=C(C#N)C1

Computed Properties

• Exact Mass: 180.09
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 306.0±42.0 °C(Predicted)
• pka: -3.22±0.40(Predicted)